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Compound of Interest

Compound Name: Co 102862

Cat. No.: B1669277 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
This document provides detailed application notes and protocols for the preparation of a stock

solution of the compound designated as Co 102862 using Dimethyl Sulfoxide (DMSO) as the

solvent. Due to the limited publicly available information for a compound with the specific

identifier "Co 102862," this protocol is based on best practices for handling chemical

compounds in a research setting. Researchers must supplement this guide with any specific

information provided by the compound supplier.

Disclaimer: The identifier "Co 102862" does not correspond to a readily identifiable chemical

entity in public chemical databases. The following protocols are generalized and should be

adapted based on the specific properties of the compound obtained.

Compound and Solvent Information
A summary of the essential properties for a generic compound and the solvent DMSO are

provided below. It is critical to replace the placeholder data for "Co 102862" with actual data

from the supplier's Certificate of Analysis (CoA) or Safety Data Sheet (SDS).
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Parameter Co 102862
Dimethyl Sulfoxide
(DMSO)

Molecular Weight User to provide 78.13 g/mol

Formula User to provide C₂H₆OS

Appearance User to provide Clear, colorless liquid

Solubility in DMSO User to provide Miscible

Purity User to provide ≥99% (Anhydrous)

Storage Temperature User to provide Room Temperature

Experimental Protocols
Materials and Equipment

Co 102862 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution. The final concentration can

be adjusted based on experimental requirements and the solubility of Co 102862.

3.2.1. Calculation
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To prepare a 10 mM stock solution, the required mass of Co 102862 is calculated using the

following formula:

Mass (mg) = 10 mM * Molecular Weight ( g/mol ) * Volume (L) * 1000 (mg/g)

Example Calculation (assuming a hypothetical Molecular Weight of 400 g/mol and a final

volume of 1 mL):

Mass (mg) = 0.010 mol/L * 400 g/mol * 0.001 L * 1000 mg/g = 4 mg

3.2.2. Step-by-Step Procedure

Preparation: Don appropriate PPE and perform all steps in a chemical fume hood.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the calculated

amount of Co 102862 powder into the vial.

Dissolution: Add the required volume of anhydrous DMSO to the vial containing the

compound.

Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. If necessary, gentle

warming in a water bath (not exceeding 37°C) may aid dissolution, but verify compound

stability at elevated temperatures.

Sterilization (Optional): If the stock solution will be used in sterile cell culture applications, it

can be sterilized by passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber vials or polypropylene tubes to minimize freeze-thaw cycles and exposure to light.

Store aliquots at -20°C or -80°C for long-term storage, as recommended by the supplier.

Visualizations
Experimental Workflow
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Caption: Workflow for Co 102862 Stock Solution Preparation.
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Signaling Pathway
As the biological target and mechanism of action for "Co 102862" are unknown, a generic

signaling pathway diagram is provided as a template. This should be replaced with the specific

pathway modulated by the compound of interest.
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Caption: Placeholder for the Co 102862 Signaling Pathway.

Safety and Handling
Always consult the Safety Data Sheet (SDS) for Co 102862 before handling.

DMSO is an excellent solvent and can facilitate the absorption of other chemicals through

the skin. Handle with care and avoid direct contact.

Work in a well-ventilated area, preferably a chemical fume hood.

Dispose of all waste materials in accordance with institutional and local regulations.

Stability and Storage
Store the powdered form of Co 102862 as recommended by the supplier, typically in a cool,

dry, and dark place.

DMSO is hygroscopic; use anhydrous DMSO and store it properly to prevent water

absorption.

Stock solutions in DMSO should be stored at -20°C or -80°C in tightly sealed, light-protected

aliquots.

Avoid repeated freeze-thaw cycles, which can lead to compound degradation. It is best

practice to thaw a single aliquot for each experiment.

The stability of Co 102862 in DMSO at various temperatures should be determined

experimentally or obtained from the supplier.

To cite this document: BenchChem. [Application Notes and Protocols for Co 102862 Stock
Solution Preparation in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669277#co-102862-stock-solution-preparation-with-
dmso]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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